Cas no 548-25-4 (2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid)

• Product Name: 2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid
• CAS No: 548-25-4
• MF: C₂₀H₈I₄O₅
• MW: 835.892415046692
• CID: 1590973
• PubChem ID: 27873
• Update Time: 2025-04-21

2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid
• TETRAIDOFLUORESCEIN
• 2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)benzoic acid
• FD and C red no. 3
• 2,4,5,7-Tetraiodofluorescein
• NSC4905
• AC1L1E5A
• CHEMBL1160028
• Erythrosin(E)
• 2',4',5',7'-tetraiodofluorescein
• TIF
• Erythrosine B
• FD and C Red No. 4
• 2,4,5,7-tetraiodo-6-hydroxy-9-(2-carboxyphenyl)fluorone (erythrosine)
• TETRAIDOFLUORESCEIN; 2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)benzoic acid; FD and C red no. 3; 2,4,5,7-Tetraiodofluorescein; NSC4905; AC1L1E5A; CHEMBL1160028; Erythrosin(E); 2',4',5',7'-tetraiodofluorescein; TIF; Erythrosine B; FD and C Red No. 4; 2,4,5,7-tetraiodo-6-hydroxy-9-(2-carboxyphenyl)fluorone (erythrosine); 2,4,5,7-tetraiodofluorescein;
• 548-25-4
• BDBM50541114
• Q27164028
• CHEBI:92265
• 2-(6-HYDROXY-2,4,5,7-TETRAIODO-3-OXO-3H-XANTHEN-9-YL)-BENZOIC ACID
• LAINPTZBIXYTIZ-UHFFFAOYSA-N
• BBL002827
• STK378238
• 2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxo-9-xanthenyl)benzoic acid
• VS-01235
• BRD-K14920963-304-01-9
• NS00013518
• 2,4,5,7-tetraiodfluorescein
• BRD-K14920963-304-02-7
• A8108
• SCHEMBL35487
• DTXSID60203272
• AKOS005448345
• 2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)benzoic acid #
• Benzoic acid, 2-(6-hydroxy-2,4,5,7-tetroiodo-3-oxo-3H-xanthen-9-yl)-

• Inchi： 1S/C20H8I4O5/c21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25/h1-6,25H,(H,27,28)
• InChI Key： LAINPTZBIXYTIZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC2=C1OC1=C(C(C(=CC1=C2C1C=CC=CC=1C(=O)O)I)=O)I)I)O

Computed Properties

• Exact Mass: 835.65314
• Monoisotopic Mass: 835.6551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83